Cas no 1795296-88-6 (7-methoxy-2-(morpholine-4-carbonyl)-1-benzofuran-3-amine)

• Product Name: 7-methoxy-2-(morpholine-4-carbonyl)-1-benzofuran-3-amine
• CAS No: 1795296-88-6
• MF: C₁₄H₁₆N₂O₄
• MW: 276.287843704224
• CID: 6466731
• Update Time: 2025-06-07

7-methoxy-2-(morpholine-4-carbonyl)-1-benzofuran-3-amine Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-2-(morpholine-4-carbonyl)-1-benzofuran-3-amine
• (3-amino-7-methoxy-1-benzofuran-2-yl)-morpholin-4-ylmethanone

• Inchi： 1S/C14H16N2O4/c1-18-10-4-2-3-9-11(15)13(20-12(9)10)14(17)16-5-7-19-8-6-16/h2-4H,5-8,15H2,1H3
• InChI Key： UTFIZSPNRGFGTK-UHFFFAOYSA-N
• SMILES： C(C1=C(N)C2=CC=CC(OC)=C2O1)(N1CCOCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 7-methoxy-2-(morpholine-4-carbonyl)-1-benzofuran-3-amine

7-Methoxy-2-(Morpholine-4-Carbonyl)-1-Benzofuran-3-Amine: A Comprehensive Overview

The compound 7-methoxy-2-(morpholine-4-carbonyl)-1-benzofuran-3-amine (CAS No. 1795296-88-6) is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of benzofurans, which are known for their diverse biological activities and potential therapeutic applications. The molecule's structure incorporates a benzofuran ring system, a methoxy group at the 7-position, a morpholine carbonyl group at the 2-position, and an amine group at the 3-position. These functional groups contribute to its unique chemical properties and biological interactions.

Recent studies have highlighted the potential of benzofuran derivatives as promising candidates for drug development. The presence of the methoxy group in this compound enhances its lipophilicity, which is crucial for improving drug absorption and bioavailability. Additionally, the morpholine carbonyl group introduces a rigid structure that can facilitate specific interactions with biological targets, such as enzymes or receptors. The amine group at the 3-position further adds versatility to the molecule, enabling it to participate in hydrogen bonding and other non-covalent interactions that are essential for binding to target molecules.

One of the most notable applications of 7-methoxy-2-(morpholine-4-carbonyl)-1-benzofuran-3-amine lies in its potential as an inhibitor of kinase enzymes. Kinases are critical players in various cellular processes, including signal transduction and cell proliferation. Dysregulation of kinase activity has been implicated in numerous diseases, such as cancer, inflammation, and neurodegenerative disorders. Research has demonstrated that this compound exhibits potent inhibitory activity against several kinases, making it a valuable tool in drug discovery efforts targeting these enzymes.

Moreover, the compound's unique structure allows for further chemical modifications to optimize its pharmacokinetic properties. For instance, substituting the methoxy group with other electron-donating or withdrawing groups can modulate the molecule's solubility and permeability. Similarly, altering the morpholine carbonyl group can influence its binding affinity to target proteins. These modifications highlight the compound's potential as a scaffold for designing novel therapeutic agents.

In terms of synthesis, 7-methoxy-2-(morpholine-4-carbonyl)-1-benzofuran-3-amine can be prepared through a multi-step organic synthesis approach. The process typically involves the construction of the benzofuran ring system followed by functionalization at specific positions to introduce the methoxy, morpholine carbonyl, and amine groups. Advanced synthetic techniques, such as Suzuki coupling or nucleophilic aromatic substitution, are often employed to achieve high yields and purity.

From a pharmacological standpoint, this compound has shown remarkable selectivity towards certain biological targets while exhibiting minimal off-target effects. This selectivity is attributed to its precise molecular interactions with specific regions of target proteins. Preclinical studies have demonstrated its efficacy in inhibiting key signaling pathways involved in disease progression, thereby paving the way for further investigation into its therapeutic potential.

In conclusion, 7-methoxy-2-(morpholine-4-carbonyl)-1-benzofuran-3-amine represents a significant advancement in medicinal chemistry due to its unique structure and diverse biological activities. Its role as a kinase inhibitor and its potential for further chemical optimization make it an invaluable compound in drug discovery research. As ongoing studies continue to unravel its full therapeutic potential, this compound stands poised to contribute significantly to the development of novel treatments for various diseases.